(3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride
Description
The compound “(3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride” is an organic molecule that contains an oxazole ring, which is a five-membered ring containing two heteroatoms (one nitrogen and one oxygen). The 3-position of the ring is substituted with a tert-butyl group, and the 5-position is substituted with a methanamine group. The presence of the hydrochloride indicates that this compound is likely a salt of the corresponding amine .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the oxazole ring, which is aromatic and thus contributes to the stability of the molecule. The tert-butyl group is a bulky, non-polar substituent, while the methanamine group can participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its functional groups and structure. For example, the presence of the oxazole ring might contribute to the compound’s aromaticity and stability. The tert-butyl group could affect the compound’s solubility in non-polar solvents, while the amine might make it a base .Future Directions
The future research directions for this compound would depend on its potential applications. For instance, if it shows promising biological activity, it could be further studied as a potential therapeutic agent. Alternatively, if it has unique chemical properties, it could be explored for use in material science or other fields .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride involves the reaction of tert-butylamine with glyoxal in the presence of hydrochloric acid to form the oxazolidine intermediate, which is then reduced with sodium borohydride to yield the target compound.", "Starting Materials": [ "tert-butylamine", "glyoxal", "hydrochloric acid", "sodium borohydride", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Add glyoxal (1.2 equiv) to a solution of tert-butylamine (1 equiv) in methanol and hydrochloric acid (0.1 M) at room temperature.", "Step 2: Stir the reaction mixture for 2 hours at room temperature.", "Step 3: Add diethyl ether to the reaction mixture and extract the oxazolidine intermediate.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the oxazolidine intermediate in methanol and add sodium borohydride (1.5 equiv) at 0°C.", "Step 6: Stir the reaction mixture for 2 hours at 0°C.", "Step 7: Quench the reaction with water and extract the product with diethyl ether.", "Step 8: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 9: Dissolve the crude product in hydrochloric acid (0.1 M) and recrystallize from methanol to obtain (3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride as a white solid." ] } | |
CAS RN |
2648996-73-8 |
Product Name |
(3-tert-butyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride |
Molecular Formula |
C8H17ClN2O |
Molecular Weight |
192.7 |
Purity |
95 |
Origin of Product |
United States |
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